Cas no 889-88-3 (WS 50030)

• Product Name: WS 50030
• CAS No: 889-88-3
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 882546
• PubChem ID: 276373
• Update Time: 2025-04-19

WS 50030 Chemical and Physical Properties

Names and Identifiers

• WS 50030
• 4-[2-bromoethyl(ethyl)amino]benzenesulfonamide
• Cyclopentadienon-ethylenketal
• dimeres Cyclopentadienon-aethylenacetal
• dimeres Cyclopentadienon-aethylenketal endo-Form
• endo-Dicyclopentadien-1,8-dien-bis-ethylenketal
• endo-Dicyclopentadien-1,8-dion-bisaethylenketal
• NSC-124115
• 889-88-3
• DTXSID301008567
• 3'a,4',7',7'a-Tetrahydrodispiro[1,3-dioxolane-2,1'-[4,7]methanoindene-8',2''-[1,3]dioxolane]
• NSC124115

• Inchi： 1S/C14H16O4/c1-2-11-12-9(3-4-13(12)15-5-6-16-13)10(1)14(11)17-7-8-18-14/h1-4,9-12H,5-8H2
• InChI Key： IQRFZGMPRWSFIZ-UHFFFAOYSA-N
• SMILES： O1CCOC21C1C=CC2C2C3(C=CC21)OCCO3

Computed Properties

• Exact Mass: 248.10500
• Monoisotopic Mass: 248.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 387.3°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.619
• PSA: 36.92000
• LogP: 1.09060